Cas no 80795-00-2 ([(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate)
80795-00-2 structure
Product Name:[(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate
CAS No:80795-00-2
MF:C49H81O8P
MW:829.136417150497
CID:705029
Update Time:2023-08-02
[(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,1-[[[bis(phenylmethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-
- [R,(+)]-1-O,2-O-Dipalmitoyl-L-glycerol 3-(phosphoric acid dibenzyl) ester
- L-Glycerol 1,2-dipalmitate 3-(phosphoric acid dibenzyl) ester
- [(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate
-
- Inchi: 1S/C49H81O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-33-39-48(50)53-43-47(57-49(51)40-34-26-24-22-20-18-16-14-12-10-8-6-4-2)44-56-58(52,54-41-45-35-29-27-30-36-45)55-42-46-37-31-28-32-38-46/h27-32,35-38,47H,3-26,33-34,39-44H2,1-2H3/t47-/m1/s1
- InChI Key: IXMSPJDGSZKBQA-QZNUWAOFSA-N
- SMILES: P(=O)(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 58
- Rotatable Bond Count: 42
- Complexity: 969
- Topological Polar Surface Area: 97.4
[(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
80795-00-2 ([(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk